5-Vinyl-1H-indole

• IUPAC Name: 5-ethenyl-1H-indole
• InChI: InChI=1S/C10H9N/c1-2-8-3-4-10-9(7-8)5-6-11-10/h2-7,11H,1H2
• InChI Key: ASAAYQMSBGYWLR-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC2=C(C=C1)NC=C2
• Molecular Formula: C10H9N
• DSSTOX Substance ID: DTXSID40504299
• Molecular Weight: 143.18 g/mol
• CAS RN: 77132-99-1

Description

5-Vinyl-1H-indole is a chemical compound with the molecular formula C10H9N. It is a derivative of indole, a heterocyclic aromatic organic compound that is widely distributed in the natural environment and can be produced by a variety of bacteria.

Synthesis Analysis

The synthesis of this compound and its derivatives has been a subject of interest in many research studies. For instance, a series of indolyloxadiazoles were synthesized from amidoxime and indole 3-carboxaldehyde using CAN as a catalyst and PEG as a solvent.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring fused to a pyrrole ring, forming a 2,3-benzopyrrole structure. The InChI code for this compound is 1S/C10H9N/c1-2-8-3-4-10-9(7-8)5-6-11-10/h2-7,11H,1H2.

Chemical Reactions Analysis

This compound can participate in various chemical reactions. For example, the reaction of 1-vinyl-4,5-dihydro-1H-benzo[g]indole with C-aryl-N-methylnitrones in the presence of nickel (II) perchlorate proceeds regioselectively to form a mixture of diastereomeric adducts of formal (3+3) cycloaddition.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 143.18 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 0. Its topological polar surface area is 15.8 Ų.

Scientific Research Applications

Synthesis and Functionalization

5-Vinyl-1H-indole and its derivatives are prominent in the synthesis and functionalization of various complex organic compounds. They serve as precursors or intermediates in numerous synthetic pathways, contributing to the formation of multifunctional products. For instance, a study highlighted the metal-free synthesis of 5-Vinyl-pyrrole and 4-Hydroxy-indole derivatives via cascade reactions, emphasizing the atom-economical aspect of the process (Sha, Arman, & Doyle, 2015). Furthermore, this compound is instrumental in the preparation of complex indole structures, like in the synthesis of an unusual β-hydroxy-tryptophan amino acid, a constituent of cyclomarin A (Sala, Izzo, & Spinella, 2006).

Catalytic Processes

The compound also finds applications in catalytic processes aimed at creating novel and enantioenriched indole derivatives. For example, a research paper detailed a palladium-mediated approach to synthesize key intermediates used in complex chemical syntheses (Sala, Izzo, & Spinella, 2006). Similarly, studies on the catalytic asymmetric nucleophilic addition of 3-Vinyl indoles to imines showcased the creation of chiral 3-substituted indoles, highlighting the process's efficiency and the potential mechanism behind the observed stereoselectivities (Xue, Shi, Yu, Li, Ren, Fu, & Guo, 2016).

Photocatalytic Synthesis

Photocatalytic methods using this compound derivatives also play a significant role in synthesizing bioactive compounds. The advancement in photocatalytic preparation of N-arylindoles via a C-N bond formation/aromatization cascade emphasizes the mild conditions and compatibility with various functional groups, marking a novel entry into indole synthesis (Maity & Zheng, 2012).

Structural Variations and New Architectures

Structural diversification of indole derivatives is another prominent application area. Innovative methods have been developed for the stereoselective synthesis of multifaceted indole structures, such as 1,3'-biindoles, illustrating the broad applicability and operational simplicity of these reactions (Khaidarov, Rostovskii, Zolotarev, Khlebnikov, & Novikov, 2019).

Future Directions

Indole derivatives, including 5-Vinyl-1H-indole, have potential for further exploration in drug discovery due to their diverse biological activities. For instance, indole scaffolds containing the novel non-covalent DprE1 inhibitor 1,4-azaindole are currently in clinical trials to treat Mycobacterium tuberculosis.

Mechanism of Action

Target of Action

5-Vinyl-1H-indole, like many indole derivatives, is known to bind with high affinity to multiple receptors . These receptors are often involved in a wide range of biological activities, making this compound a versatile compound in the field of medicinal chemistry.

Mode of Action

It is known that indole derivatives interact with their targets, leading to various changes in cellular processes . For instance, some indole derivatives have been reported to inhibit viral activity by interacting with specific proteins .

Biochemical Pathways

Indole derivatives, including this compound, can affect various biochemical pathways. For example, some indole derivatives have been found to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These diverse biological activities suggest that this compound may influence multiple biochemical pathways, leading to a broad spectrum of downstream effects.

Result of Action

The molecular and cellular effects of this compound’s action depend on its specific targets and the biochemical pathways it affects. Given the wide range of biological activities exhibited by indole derivatives , the results of this compound’s action could be diverse and multifaceted.

Biochemical Analysis

Biochemical Properties

5-Vinyl-1H-indole plays a crucial role in biochemical reactions, particularly in the context of its interactions with enzymes, proteins, and other biomolecules. This compound is known to interact with cytochrome P450 enzymes, which are involved in the metabolism of various xenobiotics and endogenous compounds. The interaction between this compound and cytochrome P450 enzymes can lead to the formation of reactive intermediates, which may further participate in biochemical pathways . Additionally, this compound has been shown to bind to certain receptors, influencing signal transduction pathways and cellular responses .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are significant. This compound has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can activate or inhibit specific signaling pathways, leading to changes in cellular behavior such as proliferation, differentiation, and apoptosis . Moreover, it can affect the expression of genes involved in metabolic processes, thereby altering cellular metabolism and energy production .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. At the molecular level, this compound can bind to active sites of enzymes, either inhibiting or enhancing their catalytic activity . This binding can result in the modulation of enzymatic reactions, impacting various biochemical pathways. Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability, degradation, and long-term impacts on cellular function. Studies have shown that this compound is relatively stable under controlled conditions, but it may undergo degradation when exposed to certain environmental factors . Over time, the compound’s effects on cellular function can vary, with potential long-term consequences on cell viability, proliferation, and differentiation observed in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhancing metabolic activity or modulating immune responses . At higher doses, this compound can induce toxic or adverse effects, including oxidative stress, inflammation, and tissue damage . Threshold effects have been observed, where specific dosages result in distinct biological responses, highlighting the importance of dosage optimization in experimental studies .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further participate in metabolic flux, influencing the levels of other metabolites and impacting overall cellular metabolism . The involvement of this compound in these pathways underscores its significance in biochemical processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cellular membranes, facilitated by transport proteins such as ATP-binding cassette (ABC) transporters . Once inside the cell, this compound can bind to intracellular proteins, affecting its localization and accumulation within specific cellular compartments . These interactions play a crucial role in determining the compound’s bioavailability and biological activity.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. Studies have shown that this compound can localize to the cytoplasm, nucleus, and mitochondria, where it exerts its biochemical effects . The compound’s activity and function can be modulated by its subcellular localization, with distinct roles observed in different cellular compartments .

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-1H-indole (2.5 g, 12.82 mmol), potassium vinyltrifluoroborate (2.57 g, 19.2 mmol), Cs2CO3 (12.53 g, 38.46 mmol) and triphenylphosphine (201 mg, 0.769 mmol) in THF/water (9:1, 75 ml) was degassed with argon for 20 min, then charged with PdCl2 (45.3 mg, 0.256 mmol). The reaction mixture was heated to reflux for 16 h, then cooled to RT, filtered through celite bed and washed with ethyl acetate. The filtrate was again extracted with ethyl acetate, and the combined organic layer washed with water and brine, dried over Na2SO4 and concentrated under reduced pressure to afford the crude compound. The crude compound was purified by column chromatography (SiO2, 100-200 mesh; 2% ethyl acetate/petroleum ether) to afford the title compound as a light brown gummy material (1.5 g, 83%): 1H NMR (400 MHz, CDCl3) δ 8.20 (br, 1H), 7.68 (s, 1H), 7.45 (s, 2H), 7.21 (m, 1H), 6.90 (dd, J=16.0, 10.8 Hz, 1H), 6.55 (m, 1H), 5.75 (d, J=10.5 Hz, 1H), 5.21 (d, J=10.5 Hz, 1H); ESIMS m/z 142.05 ([M−H]−).